Cas no 1595835-46-3 (Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-
• CAS No: 1595835-46-3
• MF: C₉H₁₇ClS
• MW: 192.749280691147
• CID: 5283372
• Update Time: 2025-10-30

Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-

• Inchi： 1S/C9H17ClS/c1-2-11-7-6-9(8-10)4-3-5-9/h2-8H2,1H3
• InChI Key： GWZBPSRHWABWFB-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCSCC)CCC1

Additional information on Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]-

Exploring the Unique Properties and Applications of Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]- (CAS No. 1595835-46-3)

In the realm of specialty chemicals, Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]- (CAS No. 1595835-46-3) stands out as a compound of significant interest due to its unique structural features and versatile applications. This molecule, characterized by its cyclobutane ring and functional groups like chloromethyl and ethylthioethyl, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular architecture enables it to act as a key intermediate in synthesizing complex molecules, making it a valuable asset in modern chemical innovation.

The growing demand for high-performance chemical intermediates has placed compounds like Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]- at the forefront of research. Scientists are particularly intrigued by its potential in drug discovery, where its rigid cyclobutane core can enhance the stability and bioavailability of therapeutic agents. Recent studies highlight its role in developing targeted therapies, especially in oncology and neurology, where precision and molecular efficiency are paramount. Additionally, its ethylthioethyl moiety offers unique reactivity, enabling the creation of sulfur-containing compounds with tailored properties.

Beyond pharmaceuticals, CAS No. 1595835-46-3 has found applications in advanced material synthesis. Its ability to form stable linkages with polymers and other substrates makes it a candidate for designing high-strength composites and functional coatings. Researchers are exploring its use in green chemistry initiatives, aiming to reduce environmental impact while maintaining performance. This aligns with the global shift toward sustainable chemical processes, a topic frequently searched by professionals and enthusiasts alike.

Another area of interest is the compound's potential in agrochemical innovation. The chloromethyl group's reactivity allows for the development of novel crop protection agents with improved efficacy and lower toxicity. As the agricultural sector seeks eco-friendly solutions, Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]- offers a promising pathway to meet these demands. Its compatibility with biodegradable formulations further enhances its appeal in this rapidly evolving market.

From a technical perspective, the synthesis and handling of CAS No. 1595835-46-3 require expertise in organic chemistry and process optimization. Its stability under various conditions and compatibility with common reagents make it a reliable choice for industrial-scale production. However, researchers emphasize the need for precise reaction control to maximize yield and purity, topics often queried in academic and industrial forums.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-[2-(ethylthio)ethyl]- (CAS No. 1595835-46-3) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from life sciences to sustainable materials—underscore its importance in addressing contemporary challenges. As interest in specialty chemicals and molecular design grows, this compound is poised to play a pivotal role in shaping the future of scientific and industrial progress.